Cas no 671-59-0 ((2Z)-1-chloropropan-2-one oxime)

(2Z)-1-chloropropan-2-one oxime structure
671-59-0 structure
Product Name:(2Z)-1-chloropropan-2-one oxime
CAS No:671-59-0
MF:C3H6ClNO
MW:107.538839817047
CID:1715715
PubChem ID:6537383
Update Time:2025-04-21

(2Z)-1-chloropropan-2-one oxime Chemical and Physical Properties

Names and Identifiers

    • (2Z)-1-chloropropan-2-one oxime
    • (NZ)-N-(1-chloropropan-2-ylidene)hydroxylamine
    • 1-Chloro-2-propanone oxime
    • BRN 1737968
    • 1-chloroacetoxime
    • 671-59-0
    • SCHEMBL13990218
    • 2-Propanone, 1-chloro-, oxime
    • 3-01-00-02749 (Beilstein Handbook Reference)
    • (e)-1-chloro-2-propanone oxime
    • Inchi: 1S/C3H6ClNO/c1-3(2-4)5-6/h6H,2H2,1H3/b5-3-
    • InChI Key: ADYDCWWHQBOFHC-HYXAFXHYSA-N
    • SMILES: ClC/C(/C)=N\O

Computed Properties

  • Exact Mass: 107.01388
  • Monoisotopic Mass: 107.013792
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 61.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.6
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.18
  • Boiling Point: 194.5°C at 760 mmHg
  • Flash Point: 71.4°C
  • Refractive Index: 1.457
  • PSA: 32.59
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